Cas no 50787-13-8 (3-Hexene,3-ethyl-4-methyl-)
3-Hexene,3-ethyl-4-methyl- structure
Product Name:3-Hexene,3-ethyl-4-methyl-
3-Hexene,3-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Hexene,3-ethyl-4-methyl-
- 3-ethyl-4-methylhex-3-ene
- 3-ethyl-4-methyl-3-hexene
- 3-methyl-4-ethyl-3-hexene
- 50787-13-8
- 3-Hexene, 3-ethyl-4-methyl-
- DTXSID70198822
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- Inchi: 1S/C9H18/c1-5-8(4)9(6-2)7-3/h5-7H2,1-4H3
- InChI Key: VMUFADLSUAAIEH-UHFFFAOYSA-N
- SMILES: C(/CC)(\CC)=C(\C)/CC
Computed Properties
- Exact Mass: 126.14094
- Monoisotopic Mass: 126.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 92.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.741
- Boiling Point: 146.8°C at 760 mmHg
- Flash Point: 31.5°C
- Refractive Index: 1.424
- PSA: 0
3-Hexene,3-ethyl-4-methyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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